Cas no 502657-07-0 (1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-)

1H-1,2,4-Triazole, 1-(4-propoxyphenyl)- structure
502657-07-0 structure
Product Name:1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-
CAS No:502657-07-0
MF:C11H13N3O
MW:203.240422010422
CID:1564040
Update Time:2024-08-24

1H-1,2,4-Triazole, 1-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-
    • Inchi: 1S/C11H13N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h3-6,8-9H,2,7H2,1H3
    • InChI Key: JJSVTWGUZQQBEQ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OCCC)C=C2)C=NC=N1

Computed Properties

  • Exact Mass: 203.10599

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 353.8±44.0 °C(Predicted)
  • PSA: 39.94
  • pka: 2.67±0.10(Predicted)
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